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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372 Get Quote

An In-depth Technical Guide to Tetrabutylammonium Cyanide for Researchers and Scientists

This technical guide provides comprehensive information on the properties, synthesis, and

applications of tetrabutylammonium cyanide, a versatile reagent in organic synthesis. The

content is tailored for researchers, scientists, and professionals in drug development who utilize

cyanide chemistry in their work.

Core Properties of Tetrabutylammonium Cyanide
Tetrabutylammonium cyanide is a quaternary ammonium salt that serves as a readily soluble

and reactive source of cyanide ions in organic solvents. Its physical and chemical properties

are summarized below.
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Property Data Reference(s)

Molecular Formula C₁₇H₃₆N₂ [1][2][3]

Linear Formula (CH₃CH₂CH₂CH₂)₄N(CN) [4][5][6]

Molecular Weight 268.48 g/mol [1][2][5][6]

CAS Number 10442-39-4 [1][2][7]

Appearance
White to off-white or slightly

beige crystalline solid
[3][8]

Melting Point 89-92 °C [5][6]

Solubility

Soluble in polar organic

solvents like acetone, ethanol,

and methanol

[8][9]

Experimental Protocols
Detailed methodologies for the synthesis of tetrabutylammonium cyanide and its application

in nucleophilic substitution reactions are presented below.

Protocol 1: Synthesis of Tetrabutylammonium Cyanide
via Ion Exchange
This protocol describes a general and efficient method for preparing tetrabutylammonium
cyanide from the corresponding bromide salt using a strongly basic ion exchange resin. This

method avoids the handling of highly toxic and hygroscopic starting materials.[9]

Materials:

Tetrabutylammonium bromide

Strongly basic anion exchange resin (e.g., Amberlite IRA-400)

Sodium cyanide (NaCN)

Anhydrous methanol
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Ethyl acetate

Phosphorus pentoxide (P₂O₅)

Glass chromatography column (10 x 70 cm)

Rotary evaporator

Methodology:

Resin Preparation and Activation:

Pack the glass column with the anion exchange resin.

To convert the resin to the cyanide form, pass a solution of sodium cyanide (1.5 kg in 12

liters of 50% aqueous methanol) through the column.

Wash the resin thoroughly with anhydrous methanol (approx. 15 liters) to remove residual

water and sodium bromide.[9]

Ion Exchange:

Dissolve tetrabutylammonium bromide (e.g., 202.5 g, 0.63 mole) in one liter of anhydrous

methanol.[9]

Apply the solution to the top of the cyanide-form resin column.

Elute the column with anhydrous methanol, collecting the eluent. Continue elution until

approximately 5 liters of eluent has been collected.[9]

Isolation and Purification:

Concentrate the collected eluent on a rotary evaporator to obtain a white solid.

Recrystallize the solid twice from ethyl acetate. For the scale mentioned, use

approximately 1 liter of ethyl acetate and induce crystallization by cooling with dry ice.[9]
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Dry the purified tetrabutylammonium cyanide crystals under vacuum over phosphorus

pentoxide.[9]

Protocol 2: General Procedure for Cyanation of Alkyl
Halides
Tetrabutylammonium cyanide is an effective nucleophilic cyanide source for the synthesis of

nitriles from alkyl halides via Sₙ2 reactions.[1] Its solubility in common organic solvents

facilitates homogeneous reaction conditions, often leading to higher yields and faster reaction

rates compared to inorganic cyanides like NaCN or KCN.[1] It is particularly useful in phase-

transfer catalysis (PTC) where it transports the cyanide anion from an aqueous or solid phase

into an organic phase to react with the alkyl halide.

Materials:

Alkyl halide (e.g., 1-bromooctane)

Tetrabutylammonium cyanide (or generated in situ using a phase-transfer catalyst like

tetrabutylammonium bromide and NaCN)

Aprotic polar solvent (e.g., acetonitrile, DMF) or a biphasic system (e.g., toluene/water)

Inert atmosphere (e.g., Nitrogen or Argon)

Methodology:

Reaction Setup:

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve

the alkyl halide in the chosen organic solvent under an inert atmosphere.

Add tetrabutylammonium cyanide to the solution. If using a PTC system, add the alkyl

halide to the organic solvent, the cyanide salt (e.g., NaCN) to the aqueous phase, and a

catalytic amount of a tetrabutylammonium salt (e.g., bromide or chloride).

Reaction Execution:
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Stir the mixture vigorously. Heat the reaction mixture to an appropriate temperature (e.g.,

50-100 °C) to facilitate the substitution reaction.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up and Isolation:

Upon completion, cool the reaction mixture to room temperature.

If a biphasic system was used, separate the organic layer. If a homogeneous system was

used, dilute the mixture with a non-polar solvent (e.g., diethyl ether) and wash with water

to remove unreacted cyanide and the ammonium salt.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Filter off the drying agent and concentrate the solvent in vacuo using a rotary evaporator.

Purify the resulting crude nitrile product by an appropriate method, such as distillation or

column chromatography.

Safety Note: All manipulations involving cyanide salts must be performed in a well-ventilated

fume hood.[10] Contact with acids will liberate highly toxic hydrogen cyanide gas.[4][7] Always

wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[11]

Visualized Workflows and Mechanisms
The following diagrams, generated using Graphviz, illustrate key processes involving

tetrabutylammonium cyanide.
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Caption: Synthesis of Tetrabutylammonium Cyanide via Ion Exchange.
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Caption: Role as a Phase-Transfer Catalyst in Cyanation Reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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